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Compound of Interest

Tetramethylammonium hydrogen
Compound Name:
phthalate

cat. No.: B1600818

Essential Safety and Handling Guide for
Tetramethylammonium Hydrogen Phthalate

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical information for the handling and disposal
of Tetramethylammonium hydrogen phthalate (CAS No. 79723-02-7) in a laboratory setting.
The following procedures are designed to ensure the safety of researchers, scientists, and drug
development professionals.

Hazard Identification and Immediate Precautions

Tetramethylammonium hydrogen phthalate is a chemical that presents significant health
risks. It is classified as toxic if swallowed and may cause damage to organs, specifically the
liver, through prolonged or repeated exposure.[1] Additionally, it is very toxic to aquatic life.[1]
All personnel must be thoroughly familiar with the hazards and handling procedures outlined in
this guide and the Safety Data Sheet (SDS) before commencing any work with this compound.

Key Hazards:
o Acute Oral Toxicity: Toxic if ingested.[1]

o Target Organ Damage: May cause liver damage with repeated or prolonged exposure.[1]
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e Environmental Hazard: Very toxic to aquatic organisms.[1]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to prevent exposure. The
following table summarizes the required PPE for handling Tetramethylammonium hydrogen
phthalate.
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PPE Category

Specification

Standard Compliance

Hand Protection

Nitrile rubber gloves are
recommended. A minimum
thickness of 0.11 mm is
advised, with a breakthrough
time of at least 480 minutes.
This recommendation is based
on data for the structurally
similar and highly hazardous
Tetramethylammonium
hydroxide (TMAH).[2] Always
inspect gloves for integrity
before use and practice proper
glove removal technique to

avoid skin contact.[2]

EN 374

Eye Protection

Chemical safety goggles are
required.[1] For tasks with a
higher risk of splashing, a full
face-shield (minimum 8 inches)

should be worn in addition to

goggles.[2]

EN 166 or OSHA 29 CFR
1910.133

Skin and Body Protection

A chemical-resistant apron or
smock worn over a lab coat
with long sleeves is necessary.
[2] Long pants and closed-toe

shoes are also required.

Respiratory Protection

All handling of solid
Tetramethylammonium
hydrogen phthalate that may
generate dust, and all work
with its solutions, must be
conducted in a certified
chemical fume hood.[1] If
exposure limits are exceeded

or if irritation is experienced, a

EN 149
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NIOSH/MSHA or European
Standard EN 149 approved

respirator should be used.[1]

Chemical and Physical Properties

The following table summarizes key quantitative data for Tetramethylammonium hydrogen

phthalate.
Property Value
CAS Number 79723-02-7
Molecular Formula C12H17NO4
Molecular Weight 239.27 g/mol
Physical State Solid, Crystalline
Appearance White
Melting Point 148 - 150 °C (298.4 - 302 °F)
Solubility Partly soluble in water
UN Number UN2811

[LIE31[4][5]16]

Operational Plan: Step-by-Step Handling Procedure

The following workflow outlines the safe handling of Tetramethylammonium hydrogen
phthalate from preparation to disposal.
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Safe Handling Workflow for Tetramethylammonium Hydrogen Phthalate.
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Detailed Steps:
e Preparation:
o Put on all required PPE as detailed in the table above.
o Ensure the chemical fume hood is functioning correctly.
o Cover the work surface with absorbent, disposable pads.
e Handling:
o When weighing the solid, minimize dust generation.
o If preparing a solution, add the solid to the solvent slowly.
o Conduct all experimental procedures within the fume hood.
e Cleanup:

o Segregate all waste streams. Unused chemical, contaminated materials (e.g., gloves,
pads), and aqueous waste should be collected in separate, clearly labeled containers.

o Decontaminate all glassware and equipment used.
o Wipe down the work surface of the fume hood.
o Storage:

o Keep the container of Tetramethylammonium hydrogen phthalate tightly closed in a
dry, cool, and well-ventilated place.[1]

o Store away from incompatible materials such as oxidizing agents.[1]

Disposal Plan

Tetramethylammonium hydrogen phthalate and any materials contaminated with it must be
treated as hazardous waste. Do not dispose of this chemical down the drain or in general
waste.[7]
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Waste Collection and Labeling:

e Solid Waste: Collect unused Tetramethylammonium hydrogen phthalate and any
contaminated disposable materials (e.g., weighing paper, gloves, absorbent pads) in a
designated, sealable, and clearly labeled hazardous waste container.

 Liquid Waste: Collect any solutions containing Tetramethylammonium hydrogen phthalate
in a separate, leak-proof, and clearly labeled hazardous waste container.

» Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical
name "Tetramethylammonium hydrogen phthalate,” and the associated hazards (Toxic).

Step-by-Step Disposal Procedure:

e Segregation: Keep waste containing Tetramethylammonium hydrogen phthalate separate
from other chemical waste streams.

o Containerization: Use appropriate, sealed containers for waste collection.

o Storage: Store the labeled waste containers in a designated satellite accumulation area that
is cool, dry, and well-ventilated, away from incompatible materials.

» Professional Disposal: Arrange for a licensed hazardous waste disposal company to collect
and dispose of the waste in accordance with local, state, and federal regulations.[7]

Spill Management:

e Minor Spill (in fume hood):

o Ensure all personnel are wearing appropriate PPE.

o Contain the spill with an inert absorbent material (e.g., sand, vermiculite).

o Carefully sweep or scoop the absorbed material into a hazardous waste container.

o Decontaminate the area with a suitable solvent and then wash with water.

e Major Spill:
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o Evacuate the immediate area and alert others.
o Contact your institution's Environmental Health and Safety (EHS) department immediately.
o Prevent entry to the contaminated area.

Emergency Procedures

First Aid Measures:

Exposure Route Action

) Do NOT induce vomiting. Immediately call a
Ingestion _
poison control center or doctor.[1]

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek immediate
medical attention.[1]

Immediately wash off with plenty of water for at
Skin Contact least 15 minutes. Remove contaminated

clothing. Seek immediate medical attention.[1]

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Seek

immediate medical advice.[1]

In all cases of exposure, it is crucial to show the Safety Data Sheet to the attending medical
professional.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://drs.illinois.edu/Page/SafetyLibrary/Tetramethyl
https://www.fishersci.ca/shop/products/tetramethylammonium-hydrogen-phthalate-99-thermo-scientific/p-7051499
https://chembeez.com/thermo-fisher-scientific-india/tetramethylammonium-hydrogen-phthalate-99-thermo-scientific-chemicals-283694
https://chembeez.com/thermo-fisher-scientific-india/tetramethylammonium-hydrogen-phthalate-99-thermo-scientific-chemicals-283694
https://assets.thermofisher.com/chem-specs-pdf/retrievePdf?rootSku=041360&sku=041360.14&erp_type=KR_E1_LCD&countryCode=kr
https://chemicals.thermofisher.kr/apac/product/041360.22
https://www.benchchem.com/pdf/Proper_Disposal_of_Tetramethylammonium_Iodide_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/product/b1600818#personal-protective-equipment-for-handling-tetramethylammonium-hydrogen-phthalate
https://www.benchchem.com/product/b1600818#personal-protective-equipment-for-handling-tetramethylammonium-hydrogen-phthalate
https://www.benchchem.com/product/b1600818#personal-protective-equipment-for-handling-tetramethylammonium-hydrogen-phthalate
https://www.benchchem.com/product/b1600818#personal-protective-equipment-for-handling-tetramethylammonium-hydrogen-phthalate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1600818?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

